Cas no 50548-48-6 (2-(5-Chloro-1-benzothiophen-2-yl)ethanol)
50548-48-6 structure
Product Name:2-(5-Chloro-1-benzothiophen-2-yl)ethanol
CAS No:50548-48-6
MF:C10H9ClOS
MW:212.695860624313
CID:2150890
Update Time:2023-08-05
2-(5-Chloro-1-benzothiophen-2-yl)ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-(5-chlorobenzo[b]thiophen-2-yl)ethanol
- Benzo[b]thiophene-2-ethanol, 5-chloro-
- 2-(5-Chloro-1-benzothiophen-2-yl)ethanol
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- Inchi: 1S/C10H9ClOS/c11-8-1-2-10-7(5-8)6-9(13-10)3-4-12/h1-2,5-6,12H,3-4H2
- InChI Key: MFTUBMVRULFRJU-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C=C(CCO)S2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Topological Polar Surface Area: 48.5
2-(5-Chloro-1-benzothiophen-2-yl)ethanol Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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